Cas no 124568-49-6 (1,3-Benzodioxole-5,6-diacetic acid, monomethyl ester)

• Product Name: 1,3-Benzodioxole-5,6-diacetic acid, monomethyl ester
• CAS No: 124568-49-6
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 3698912
• Update Time: 2025-04-19

1,3-Benzodioxole-5,6-diacetic acid, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5,6-diacetic acid, monomethyl ester
• 1,3-Benzodioxole-5,6-diacetic acid, 5-methyl ester

• Inchi： 1S/C12H12O6/c1-16-12(15)5-8-3-10-9(17-6-18-10)2-7(8)4-11(13)14/h2-3H,4-6H2,1H3,(H,13,14)
• InChI Key： ZWRBASLNTLDUMB-UHFFFAOYSA-N
• SMILES： C(C1C=C2OCOC2=CC=1CC(=O)O)C(=O)OC

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Melting Point: 105-107 °C
• Boiling Point: 406.0±40.0 °C(Predicted)
• pka: 4.14±0.10(Predicted)